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A critical examination of the challenges and solutions for ensuring reliable and reproducible

research in machine learning, aimed at researchers, scientists, and drug development

professionals.

The rapid advancements in machine learning (ML) have unlocked new frontiers in scientific

discovery and drug development. However, this progress is shadowed by a growing

"reproducibility crisis," where research findings are often difficult or impossible to independently

verify.[1][2] This guide provides a comprehensive comparison of reproducible and

irreproducible research practices, offering actionable protocols and insights to enhance the

reliability and impact of your work.

The Challenge of Reproducibility in Machine
Learning
Reproducibility, the ability to obtain the same results as an original study using the same data

and analysis, is a cornerstone of scientific progress.[3] However, the complexity of ML models,

coupled with a lack of standardized reporting and sharing practices, presents significant

barriers. Research has shown that a large percentage of researchers have failed to reproduce

another scientist's experiments, and in the field of ML, this rate may be even higher.[2]

The consequences of irreproducible research are severe, leading to wasted resources, eroded

trust in scientific findings, and the potential for flawed decision-making in critical applications

like drug development.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15578613?utm_src=pdf-interest
https://arxiv.org/html/2406.14325v2
https://blog.ml.cmu.edu/2020/08/31/5-reproducibility/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7335677/
https://blog.ml.cmu.edu/2020/08/31/5-reproducibility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparing Reproducible vs. Irreproducible
Research: A Data-Driven Look
The adoption of reproducible practices has a quantifiable impact on the reliability of research

findings. The following tables summarize key statistics on the state of reproducibility in machine

learning.

Factor
Without Code

Sharing
With Code Sharing Source

Reproducibility Rate 37% 81% [4]

Increase in

Reproducibility

Probability

- 40% [4]

A case study on the

impact of sharing

analytical code

alongside research

papers demonstrates

a significant increase

in the ability of other

researchers to

reproduce the

published results.[4]
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Conference 2016 2021 Source

NeurIPS (Machine

Learning)
~20% ~60% [5]

ICRA (Robotics) ~15% ~40% [5]

CDC (Control) ~5% ~10% [5]

The trend of including

open-source code

with publications has

been steadily

increasing across

major machine

learning and related

conferences,

indicating a growing

awareness and

commitment to

reproducibility.[5][6]

Conference

Average Mistakes

per Paper (Earlier

Year)

Average Mistakes

per Paper (Later

Year)

Source

NeurIPS 3.8 (2021) 5.9 (2025) [7]

ICLR 4.1 (2018) 5.2 (2025) [7]

TMLR 5.0 (2022/23) 5.5 (2025) [7]

A systematic analysis

of published AI papers

reveals a concerning

trend of an increasing

number of objective

mistakes over time,

which can hinder

reproducibility.[7]
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Key Factors Hindering Reproducibility
Several factors contribute to the lack of reproducibility in machine learning research.

Understanding these is the first step toward mitigating them.

Lack of Code and Data Sharing: Without access to the original code and data, it is nearly

impossible to verify the results of a study.[1]

Incomplete Methodological Descriptions: Vague or incomplete descriptions of the

experimental setup, including hyperparameter settings and data preprocessing steps, make

it difficult for others to replicate the work.

Environmental and Hardware Differences: The performance of ML models can be sensitive

to the underlying hardware (e.g., GPUs vs. CPUs) and software environments (e.g., library

versions).[1]

Stochasticity in Models: Many ML algorithms have inherent randomness. Without proper

handling of random seeds, results can vary between runs.[1][3]

Data Leakage: The unintentional use of information from the test set during the training

process can lead to overly optimistic and irreproducible results.[8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://arxiv.org/html/2406.14325v2
https://arxiv.org/html/2406.14325v2
https://arxiv.org/html/2406.14325v2
https://pmc.ncbi.nlm.nih.gov/articles/PMC7335677/
https://www.researchgate.net/publication/381579630_Reproducibility_in_Machine_Learning-based_Research_Overview_Barriers_and_Drivers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Typical (Irreproducible) ML Workflow
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A typical, often irreproducible, machine learning workflow.

Experimental Protocols for Ensuring Reproducibility
Adopting a systematic and transparent approach to research is crucial for producing

reproducible results. The following protocols outline key steps to enhance the reliability of your

machine learning experiments.

Comprehensive Data Management
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Data Versioning: Utilize tools like DVC (Data Version Control) to track changes to your

datasets.

Clear Data Splits: Document and script the exact procedure for splitting data into training,

validation, and test sets to prevent data leakage.

Data Availability: Whenever possible, share the data used in the study. For sensitive data,

consider providing a detailed description of the data and its characteristics, or using synthetic

data that mimics the properties of the original dataset.

Rigorous Code and Environment Management
Version Control: Use Git for all code and track every change.

Dependency Management: Create a requirements.txt or an environment file (e.g., using

conda) to list all software dependencies with their exact versions.

Containerization: Use tools like Docker to package your code and its entire software

environment into a container that can be run on any machine, ensuring that the

computational environment is identical.[9]

Transparent Model Training and Evaluation
Configuration Management: Store all hyperparameters and model configurations in a

separate, version-controlled file.

Managing Randomness: Explicitly set and record all random seeds used in your experiments

to ensure that stochastic processes are repeatable.[1]

Multiple Runs: For stochastic models, perform multiple runs with different seeds and report

the mean and variance of the performance metrics.

Comprehensive Logging: Log all relevant information during training, including

hyperparameter settings, performance metrics at each epoch, and any other relevant

experimental details.

Open and Thorough Reporting
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Code Sharing: Publish your code in a public repository like GitHub. Studies show this

dramatically increases reproducibility.[5][6]

Detailed Documentation: Provide a README file with clear instructions on how to set up the

environment and run the code to reproduce the results.

Reproducibility Checklists: Complete and include a reproducibility checklist, as now

encouraged by many top ML conferences, to ensure all necessary components for

reproduction are addressed.[10][11]

Reproducible ML Workflow
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A proposed workflow for conducting reproducible machine learning research.
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The Path Forward: A Culture of Reproducibility
Achieving reproducibility in machine learning is not merely a technical challenge but also a

cultural one. It requires a collective effort from researchers, reviewers, and institutions to

prioritize and reward transparent and rigorous scientific practices. By adopting the protocols

and best practices outlined in this guide, you can contribute to a more reliable and trustworthy

scientific ecosystem, accelerating progress in your field and ensuring that your research stands

the test of time.
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Key factors that contribute to a lack of reproducibility in ML research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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